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Compound of Interest

Compound Name: Dibutyl hexylphosphonate

Cat. No.: B15093375 Get Quote

A Note on Chemical Identification: This technical guide focuses on Dibutyl Butylphosphonate

(CAS Number: 78-46-6). While the initial request specified "dibutyl hexylphosphonate,"

extensive database searches yielded no specific information for a compound with this name. It

is highly probable that "hexyl" was a typographical error for "butyl." Dibutyl butylphosphonate is

a well-characterized compound with available technical data, and its structure is closely related

to the requested name.

This document provides a comprehensive overview of dibutyl butylphosphonate, including its

chemical structure, physicochemical properties, synthesis methodologies, and key applications,

tailored for researchers, scientists, and professionals in drug development.

Chemical Structure and Identification
Chemical Name: Dibutyl butylphosphonate

CAS Number: 78-46-6[1][2]

Molecular Formula: C₁₂H₂₇O₃P[1]

Molecular Weight: 250.31 g/mol [1]

Synonyms: DBBP, Dibutyl butanephosphonate, Di-n-butyl n-butylphosphonate, Phosphonic

acid, butyl-, dibutyl ester[3]

Chemical Structure:
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Caption: Chemical structure of Dibutyl Butylphosphonate.

Physicochemical Properties
The following table summarizes the key quantitative data for dibutyl butylphosphonate.
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Property Value Reference(s)

Molecular Weight 250.31 g/mol [1]

Appearance Colorless liquid [3]

Odor Mild [3]

Density 0.946 g/mL at 25 °C [4]

Boiling Point 283 °C (lit.) [4]

Flash Point >110 °C [4]

Water Solubility 0.5 g/L at 25 °C [4]

Solubility in Organics
Miscible with most common

organic solvents
[3]

Refractive Index n20/D 1.432 (lit.) [4]

Vapor Pressure 0.000739 mmHg at 25°C [4]

Synthesis of Dibutyl Butylphosphonate
Dibutyl butylphosphonate can be synthesized through several methods. The Michaelis-Arbuzov

reaction is a classic and widely used method for forming the phosphorus-carbon bond central

to this molecule.

Generalized Michaelis-Arbuzov Reaction Protocol:

The reaction involves the treatment of a trialkyl phosphite with an alkyl halide.[5][6] For the

synthesis of dibutyl butylphosphonate, this would typically involve the reaction of tributyl

phosphite with a butyl halide (e.g., 1-bromobutane).

Reaction Scheme: P(OBu)₃ + BuBr → Bu-P(O)(OBu)₂ + BuBr

Experimental Steps:

Reactant Mixture: A trialkyl phosphite (e.g., tributyl phosphite) is mixed with an alkyl halide

(e.g., 1-bromobutane). The reactivity of the alkyl halide is typically in the order of I > Br > Cl.
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[5]

Reaction Conditions: The mixture is heated. The reaction proceeds through a phosphonium

salt intermediate.

Intermediate Decomposition: The intermediate phosphonium salt is dealkylated by the halide

ion in a second SN2 reaction to yield the final phosphonate product and another alkyl halide.

[6]

Purification: The final product, dibutyl butylphosphonate, is purified from the reaction mixture,

often by distillation under reduced pressure.

Synthesis of Dibutyl Butylphosphonate
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Caption: Generalized workflow for the synthesis of Dibutyl Butylphosphonate.

Applications
Dibutyl butylphosphonate has several industrial applications, with its use as a solvent

extraction agent for heavy metals being particularly notable. It is also used as a plasticizer,

antifoam agent, and an intermediate in the synthesis of other organophosphorus compounds.

[3][7] One source also indicates its use as a raw material for pharmaceutical intermediates.[8]

Experimental Protocol: Solvent Extraction of Uranium

Dibutyl butylphosphonate is effective in the extraction of uranium from phosphoric acid

solutions.[7] The general principle involves the selective transfer of uranium ions from an

aqueous phase to an organic phase containing the extractant.

Experimental Steps:
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Organic Phase Preparation: A solution of dibutyl butylphosphonate is prepared in a suitable

organic solvent, such as kerosene or dodecane.

Aqueous Phase: The aqueous phase contains the uranium to be extracted, typically in a

nitric or phosphoric acid solution.

Liquid-Liquid Extraction: The organic and aqueous phases are brought into contact and

mixed vigorously to facilitate the transfer of uranium into the organic phase. This can be

done in separatory funnels for lab-scale experiments or in mixer-settlers for continuous

processes.

Phase Separation: After mixing, the two phases are allowed to separate. The uranium-

loaded organic phase is then collected.

Stripping: The uranium is recovered from the organic phase by stripping with a suitable

aqueous solution, which reverses the extraction process.

Analysis: The concentration of uranium in the aqueous and organic phases before and after

extraction is determined using analytical techniques such as inductively coupled plasma

mass spectrometry (ICP-MS) or spectrophotometry to calculate the extraction efficiency.
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Solvent Extraction of Uranium Workflow

Aqueous Phase
(Uranium in Acid)

Vigorous Mixing
(Liquid-Liquid Contact)

Organic Phase
(DBBP in Kerosene)

Phase Separation

Uranium-Loaded
Organic Phase

Stripping with
Aqueous Solution Analysis (e.g., ICP-MS)

Recovered Uranium
in Aqueous Phase

Click to download full resolution via product page

Caption: Workflow for Uranium extraction using Dibutyl Butylphosphonate.

Relevance to Drug Development and Safety
Considerations
While not a therapeutic agent itself, dibutyl butylphosphonate's role as a potential intermediate

in pharmaceutical synthesis suggests its importance in the broader drug development

landscape.[8] Its properties as a plasticizer could also be relevant in the formulation of certain

drug delivery systems, although specific examples are not prevalent in the literature.
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Toxicity Information: There is limited specific toxicity data available for dibutyl

butylphosphonate. However, for the structurally related compound, dibutyl phthalate (DBP),

studies have shown low acute toxicity.[9] Repeat-dose studies in animals have indicated

potential effects on the liver and kidneys at high doses.[9] It is advisable to handle dibutyl

butylphosphonate with appropriate personal protective equipment in a well-ventilated area,

following standard laboratory safety procedures.

Disclaimer: This document is intended for informational purposes for a scientific audience and

is based on publicly available data. It is not a substitute for detailed safety data sheets or

comprehensive experimental validation. Researchers should always consult primary literature

and safety documentation before handling or using this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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